Cas no 877658-77-0 (N-(3-fluorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 877658-77-0
• MF: C₂₂H₂₂FN₃O₂S
• MW: 411.492387294769
• CID: 5510397
• Update Time: 2025-06-28

N-(3-fluorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]sulfanylacetamide
• N-(3-fluorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)acetamide

• Inchi： 1S/C22H22FN3O2S/c23-16-6-5-7-17(12-16)24-21(27)15-29-20-13-26(19-9-2-1-8-18(19)20)14-22(28)25-10-3-4-11-25/h1-2,5-9,12-13H,3-4,10-11,14-15H2,(H,24,27)
• InChI Key： CUWMAGRFSWOVMM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(F)=C1)(=O)CSC1C2=C(N(CC(=O)N3CCCC3)C=1)C=CC=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(3-fluorophenyl)-2-({1-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H-indol-3-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(3-fluorophenyl)-2-({1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)acetamide (CAS 877658-77-0)

The compound N-(3-fluorophenyl)-2-({1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)acetamide (CAS 877658-77-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex architecture, featuring a fluorophenyl moiety, an indole core, and a pyrrolidine derivative, makes it a promising candidate for various applications. Researchers are particularly interested in its potential interactions with biological targets, given its sulfanylacetamide linkage, which is known to influence binding affinity and selectivity.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in drug discovery and personalized medicine. The compound 877658-77-0 aligns with this trend, as its multi-functional groups offer versatility in molecular design. For instance, the 3-fluorophenyl group is often associated with enhanced metabolic stability, while the pyrrolidin-1-yl fragment can contribute to improved bioavailability. These attributes make it a subject of interest for researchers exploring kinase inhibitors or GPCR-targeted therapies.

From a synthetic chemistry perspective, the preparation of N-(3-fluorophenyl)-2-({1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)acetamide involves meticulous optimization of reaction conditions. Key steps include the formation of the indole-thioether bridge and the subsequent coupling with the acetamide segment. Researchers often highlight the importance of protecting group strategies and catalyst selection to achieve high yields and purity. Such discussions are prevalent in forums and publications focusing on heterocyclic chemistry and medicinal chemistry optimization.

The compound’s potential applications extend beyond traditional drug development. With the rise of AI-driven drug design and computational modeling, CAS 877658-77-0 has been explored in virtual screening campaigns. Its molecular docking profiles suggest compatibility with several enzyme active sites, sparking curiosity about its role in allosteric modulation. These computational insights are frequently searched by professionals interested in structure-activity relationships (SAR) and fragment-based drug discovery.

Another area of growing interest is the compound’s pharmacokinetic properties. Early-stage studies indicate that its logP and solubility parameters fall within desirable ranges for oral administration, a critical factor in preclinical development. This aligns with the broader industry focus on drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling, topics frequently queried in scientific databases.

In summary, N-(3-fluorophenyl)-2-({1-[2-oxo-2-(pyrrolidin-1-yl)ethyl]-1H-indol-3-yl}sulfanyl)acetamide represents a compelling case study in modern chemical research. Its structural complexity, coupled with its potential in targeted therapy and computational chemistry, positions it as a molecule of enduring relevance. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in discussions about innovative drug candidates and synthetic methodologies.